Cas no 500574-39-0 (4H-Pyran-4-one,3,5-dimethoxy-2-methyl-(9CI))
500574-39-0 structure
Product Name:4H-Pyran-4-one,3,5-dimethoxy-2-methyl-(9CI)
CAS No:500574-39-0
MF:C8H10O4
MW:170.162602901459
CID:1021111
Update Time:2024-02-29
4H-Pyran-4-one,3,5-dimethoxy-2-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyran-4-one,3,5-dimethoxy-2-methyl-(9CI)
- 4H-Pyran-4-one, 3,5-dimethoxy-2-methyl-
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- Inchi: 1S/C8H10O4/c1-5-8(11-3)7(9)6(10-2)4-12-5/h4H,1-3H3
- InChI Key: JZYZONUPRTWCMF-UHFFFAOYSA-N
- SMILES: COC1C(=O)C(OC)=C(C)OC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- XLogP3: 1.039
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Melting Point: 94-96 °C
- Boiling Point: 331.8±42.0 °C(Predicted)
4H-Pyran-4-one,3,5-dimethoxy-2-methyl-(9CI) Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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